Cas no 2921-20-2 (tetradecylthioacetic acid)

• Product Name: tetradecylthioacetic acid
• CAS No: 2921-20-2
• Molecular Formula: C₁₆H₃₂SO₂
• Molecular Weight: 288.49
• CID: 43584
• PubChem ID: 114924

tetradecylthioacetic acid Properties

Names and Identifiers

• tetradecylthioacetic acid
• tta
• Tetradcylthioacetic Acid
• Acetic acid, 2-(tetradecylthio)-
• Tetradecylthioacetic
• NCGC00016005-02
• MFCD00128230
• 2-(Tetradecylthio)acetic acid
• Lopac0_001155
• SR-01000076149-1
• Tetradecylsulfanyl-acetic acid
• 2921-20-2
• SCHEMBL207756
• HMS3263H11
• EU-0101155
• SR-01000076149
• CHEMBL187734
• Tox21_501155
• AKOS005067132
• Lopac-T-1698
• Spectrum5_001951
• NCGC00094417-02
• Tetradecylthioacetic acid, >=97% (NMR)
• BS-42183
• A819812
• DTXSID0040759
• NCGC00094417-04
• NCGC00094417-01
• 1-Mono(carboxymethylthio)tetradecane
• BRD-K47539947-001-01-1
• Q7706312
• FT-0634553
• LP01155
• Q-201808
• SDCCGSBI-0051122.P002
• NCGC00016005-05
• 2-(Tetradecylthio)aceticacid
• 2-tetradecylsulfanylacetic acid
• NCGC00261840-01
• UNII-7ZU5I25S2O
• T4T
• NCGC00016005-08
• D92744
• T 1698
• NCGC00016005-01
• CMTD
• 1-(Carboxymethylthio)tetradecane
• IPBCWPPBAWQYOO-UHFFFAOYSA-N
• T3787
• tetradecylthioacetic-acid
• CCG-205229
• NCGC00016005-04
• 7ZU5I25S2O
• NCGC00016005-06
• SR-01000076149-4
• Acetic acid, (tetradecylthio)-
• 2-tetradecylsulfanylethanoic acid
• NCGC00016005-03
• CHEBI:94633
• NCGC00094417-03
• HY-139040
• BRD-K47539947-001-03-7
• DTXCID8020759
• TTA; 1-Mono(carboxymethylthio)tetradecane;

• MDL： MFCD00128230
• InChIKey： IPBCWPPBAWQYOO-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H32O2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-19-15-16(17)18/h2-15H2,1H3,(H,17,18)
• SMILES： CCCCCCCCCCCCCCSCC(=O)O

Computed Properties

• Exact Mass: 288.21200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 15
• Monoisotopic Mass: 288.212301
• Heavy Atom Count: 19
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.1
• Topological Polar Surface Area: 62.6

Experimental Properties

• LogP: 5.50530
• PSA: 62.60000
• Refractive Index: 1.481
• Boiling Point: 402.6ºC at 760 mmHg
• Melting Point: 65-73 ºC
• Flash Point: 197.3 ºC
• Solubility: DMSO: ≥22 mg/mL, soluble
• Color/Form: White crystals
• Density: 0.957

tetradecylthioacetic acid Security Information

• Symbol:
• RTECS：AJ5087000
• WGK Germany：3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

tetradecylthioacetic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%